Cas no 899955-72-7 (N-(4-sulfamoylphenyl)-2-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)propanamide)

• Product Name: N-(4-sulfamoylphenyl)-2-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)propanamide
• CAS No: 899955-72-7
• MF: C₁₆H₁₅N₃O₆S₂
• MW: 409.436801195145
• CID: 5490118
• Update Time: 2025-07-10

N-(4-sulfamoylphenyl)-2-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)propanamide Chemical and Physical Properties

Names and Identifiers

• N-(4-sulfamoylphenyl)-2-(1,1,3-trioxo-1,2-benzothiazol-2-yl)propanamide
• N-(4-sulfamoylphenyl)-2-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)propanamide

• Inchi： 1S/C16H15N3O6S2/c1-10(15(20)18-11-6-8-12(9-7-11)26(17,22)23)19-16(21)13-4-2-3-5-14(13)27(19,24)25/h2-10H,1H3,(H,18,20)(H2,17,22,23)
• InChI Key： XQOLVCYFAFVZQG-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(S(N)(=O)=O)C=C1)(=O)C(N1C(=O)C2=CC=CC=C2S1(=O)=O)C

Additional information on N-(4-sulfamoylphenyl)-2-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)propanamide

Comprehensive Overview of N-(4-sulfamoylphenyl)-2-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)propanamide (CAS No. 899955-72-7)

N-(4-sulfamoylphenyl)-2-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)propanamide, with the CAS number 899955-72-7, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique molecular structure combining a sulfamoylphenyl group with a benzothiazole derivative, making it a subject of interest for its potential applications in drug development and enzyme inhibition studies. Researchers are particularly intrigued by its sulfonamide moiety, which is known for its role in modulating biological activity.

In recent years, the demand for novel sulfonamide-based compounds has surged due to their versatility in targeting various biological pathways. The CAS 899955-72-7 compound stands out for its potential in addressing inflammatory and metabolic disorders, aligning with current trends in precision medicine. Its benzothiazole core is also being explored for its antioxidant properties, a hot topic in aging-related research. These attributes make it a promising candidate for further investigation in drug discovery pipelines.

From a synthetic chemistry perspective, the preparation of N-(4-sulfamoylphenyl)-2-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)propanamide involves multi-step organic reactions, including sulfonylation and cyclization processes. The compound's high purity and stability under physiological conditions are critical for its applicability in in vitro and in vivo studies. Analytical techniques such as HPLC and NMR spectroscopy are routinely employed to characterize its structural integrity, ensuring reproducibility in research settings.

The pharmacological profile of CAS 899955-72-7 is under active exploration, with preliminary studies suggesting interactions with carbonic anhydrase isoforms. This aligns with growing interest in enzyme inhibitors as therapeutic agents for conditions like glaucoma and epilepsy. Additionally, its low cytotoxicity in cell-based assays has sparked curiosity about its potential as a scaffold for safer therapeutics, a key focus area in modern medicinal chemistry.

Beyond biomedical applications, this compound has also attracted attention in material science due to its photophysical properties. The benzothiazole component contributes to its fluorescence, making it a candidate for sensor development—a rapidly evolving field driven by demands for environmental monitoring and diagnostic tools. Such interdisciplinary relevance underscores the importance of CAS 899955-72-7 in both academic and industrial research.

In conclusion, N-(4-sulfamoylphenyl)-2-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)propanamide represents a multifaceted compound with broad scientific implications. Its structural complexity and functional diversity position it at the intersection of drug design, biochemical research, and advanced materials. As investigations continue, this molecule may unlock new possibilities in addressing unmet medical needs and technological challenges, reflecting the dynamic nature of contemporary chemical innovation.